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Compound of Interest

Compound Name: 2-Pentylpropane-1,3-diol

Cat. No.: B1360202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pentylpropane-1,3-diol (CAS

Number: 25462-23-1), a valuable chemical intermediate. This document collates its chemical

and physical properties, outlines a detailed experimental protocol for its synthesis, and includes

relevant safety information. All quantitative data is presented in structured tables for clarity and

ease of comparison.

Chemical and Physical Properties
2-Pentylpropane-1,3-diol, also known as 2-n-pentyl-1,3-propanediol, is a colorless liquid with

a mild, sweet odor.[1] It is characterized by a propane-1,3-diol backbone with a pentyl group

attached to the second carbon. This structure imparts both hydrophilic (from the diol group) and

lipophilic (from the pentyl chain) characteristics, making it soluble in water and useful in a

variety of applications.[1]

Table 1: General and Chemical Properties
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Property Value Source(s)

CAS Number 25462-23-1 [1][2][3][4][5]

Molecular Formula C₈H₁₈O₂ [1][2][3][5]

Molecular Weight 146.23 g/mol [2][3]

IUPAC Name 2-pentylpropane-1,3-diol [1]

Synonyms
2-n-Pentylpropane-1,3-diol,

1,1-Bis(hydroxymethyl)hexane
[1][6]

pKa (Predicted) 14.55 ± 0.10 [1][6]

Table 2: Physical Properties
Property Value Source(s)

Appearance Colorless, transparent liquid [1][2]

Boiling Point
255.8 - 256.0 °C at 760

mmHg100 - 106 °C at 0.2 Torr
[6][7][8]

Density (Predicted) 0.937 g/cm³ [6][9]

Vapor Pressure (Predicted) 0.00242 mmHg at 25°C [1]

Refractive Index (Predicted) 1.452 [1]

Solubility Soluble in water [1]

Synthesis of 2-Pentylpropane-1,3-diol
The synthesis of 2-Pentylpropane-1,3-diol is most commonly achieved through the reduction

of diethyl pentylmalonate. This method provides a reliable and scalable route to the target diol.

Logical Workflow for Synthesis
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Synthesis workflow for 2-Pentylpropane-1,3-diol.
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Detailed Experimental Protocol
The following protocol is adapted from a similar procedure for the synthesis of 2-phenyl-1,3-

propanediol by reduction of the corresponding diethyl malonate ester.[10]

Materials:

Diethyl pentylmalonate

Sodium borohydride (NaBH₄)

Absolute Ethanol

Sodium dihydrogen phosphate monohydrate (optional, as buffer)

10% Hydrochloric acid (HCl) solution

Ethyl acetate

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for reaction, extraction, and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve diethyl pentylmalonate in absolute ethanol. If a buffer is desired to control

the pH, sodium dihydrogen phosphate monohydrate can be added at this stage.[10] Cool the

mixture to between 5°C and 15°C using an ice bath.[10]

Reduction: Slowly add solid sodium borohydride to the cooled solution in portions, ensuring

the temperature remains controlled.[10] Alternatively, a solution of sodium borohydride in a

small amount of 0.2% NaOH solution can be added dropwise.[10]

Reaction Monitoring: Stir the mixture for several hours at a low temperature. The reaction

progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC) to confirm the disappearance of the starting ester.
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Quenching: Once the reaction is complete, carefully quench the excess sodium borohydride

by the slow addition of a 10% HCl solution until the effervescence ceases.[10]

Solvent Removal: Remove the ethanol from the reaction mixture by rotary evaporation.[10]

Extraction: Add water to the residue and extract the aqueous layer multiple times with ethyl

acetate.[10] Combine the organic layers.

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium

sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure to yield the crude product.

Purification: The crude 2-Pentylpropane-1,3-diol can be purified by vacuum distillation to

obtain a colorless, pure liquid.

Safety and Handling
According to available safety data sheets, 2-Pentylpropane-1,3-diol is not classified as a

hazardous substance.[8] However, standard laboratory safety precautions should always be

observed.

Table 3: Hazard and Precautionary Information
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Aspect Recommendation Source(s)

Health Hazards

The product is not considered

to be hazardous to health at its

given concentration.

[8]

Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes. Seek medical

attention if irritation persists.

[8]

Skin Contact
Wash off immediately with

plenty of water.
[8]

Inhalation Move to fresh air. [8]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards.

[8]

Fire Fighting

Use extinguishing measures

appropriate for the local

circumstances and

surrounding environment.

[8]

Storage
Store sealed in a dry place at

room temperature.
[1][6]

Applications
2-Pentylpropane-1,3-diol is utilized in several industrial and commercial applications:

Polymers and Resins: It can be used as a plasticizer and solvent in the production of various

polymers.[1]

Personal Care Products: Due to its humectant properties, it is incorporated into cosmetics,

moisturizers, and lotions to help retain skin moisture.[1]

Chemical Intermediate: It serves as a building block for the synthesis of other, more complex

molecules in the pharmaceutical and chemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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